Cas no 658059-71-3 (1,3-Benzenedicarboxylic acid, 4-[[(2-hydroxyethyl)amino]carbonyl]-)

• Product name: 1,3-Benzenedicarboxylic acid, 4-[[(2-hydroxyethyl)amino]carbonyl]-
• CAS No: 658059-71-3
• MF: C₁₁H₁₁NO₆
• MW: 253.20814
• CID: 397260
• PubChem ID: 71375374

1,3-Benzenedicarboxylic acid, 4-[[(2-hydroxyethyl)amino]carbonyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 4-[[(2-hydroxyethyl)amino]carbonyl]-
• 4-(2-hydroxyethylcarbamoyl)benzene-1,3-dicarboxylic acid
• 658059-71-3
• DTXSID40798111
• 4-[(2-HYDROXYETHYL)CARBAMOYL]BENZENE-1,3-DICARBOXYLIC ACID

• Inchi： InChI=1S/C11H11NO6/c13-4-3-12-9(14)7-2-1-6(10(15)16)5-8(7)11(17)18/h1-2,5,13H,3-4H2,(H,12,14)(H,15,16)(H,17,18)
• InChI Key： AATDDGNNFLZQID-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1C(=O)O)C(=O)O)C(=O)NCCO

Computed Properties

• Exact Mass: 253.05863
• Monoisotopic Mass: 253.05863707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124Ų
• XLogP3: -0.4

Experimental Properties

• PSA: 123.93